Cas no 2679831-67-3 (rac-(3R,4R)-4-(dimethoxymethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-(dimethoxymethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679831-67-3
• MF: C₁₀H₁₄F₃NO₅
• MW: 285.217073917389
• CID: 6367968
• PubChem ID: 165939660
• Update Time: 2025-05-28

rac-(3R,4R)-4-(dimethoxymethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286932
• rac-(3R,4R)-4-(dimethoxymethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 2679831-67-3

• Inchi： 1S/C10H14F3NO5/c1-18-8(19-2)6-4-14(3-5(6)7(15)16)9(17)10(11,12)13/h5-6,8H,3-4H2,1-2H3,(H,15,16)/t5-,6-/m1/s1
• InChI Key： WGBMHSHEUAAGPZ-PHDIDXHHSA-N
• SMILES： FC(C(N1C[C@@H](C(=O)O)[C@H](C(OC)OC)C1)=O)(F)F

Computed Properties

• Exact Mass: 285.08240703g/mol
• Monoisotopic Mass: 285.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(3R,4R)-4-(dimethoxymethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Research Brief on rac-(3R,4R)-4-(dimethoxymethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS: 2679831-67-3)

The compound rac-(3R,4R)-4-(dimethoxymethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS: 2679831-67-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this pyrrolidine derivative as a key intermediate in the synthesis of novel pharmaceuticals. The compound's unique structural features, including the dimethoxymethyl and trifluoroacetyl groups, contribute to its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and chiral resolution, to obtain enantiomerically pure forms of this compound, which are crucial for its application in drug development.

In terms of biological activity, preliminary investigations suggest that rac-(3R,4R)-4-(dimethoxymethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid exhibits promising interactions with specific enzyme targets. For instance, studies have shown that this compound can act as an inhibitor for certain proteases and kinases, making it a potential candidate for the treatment of diseases such as cancer and inflammatory disorders. The trifluoroacetyl group, in particular, has been implicated in enhancing the compound's binding affinity to these targets.

Further research has explored the pharmacokinetic properties of this compound, including its stability, solubility, and metabolic profile. These studies are critical for understanding how the compound behaves in biological systems and for optimizing its therapeutic potential. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled researchers to obtain detailed insights into the compound's behavior under various physiological conditions.

In conclusion, rac-(3R,4R)-4-(dimethoxymethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid represents a promising scaffold for the development of new therapeutic agents. Its unique chemical properties and biological activity make it a valuable subject of ongoing research. Future studies should focus on further elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models. The continued exploration of this compound holds great potential for advancing the field of medicinal chemistry and contributing to the discovery of novel drugs.